N-(1-cyanocyclohexyl)-2-[3-(3,4-dimethylphenyl)-4-oxoquinazolin-2-yl]sulfanylpropanamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-[3-(3,4-dimethylphenyl)-4-oxoquinazolin-2-yl]sulfanylpropanamide
• InChI: InChI=1S/C26H28N4O2S/c1-17-11-12-20(15-18(17)2)30-24(32)21-9-5-6-10-22(21)28-25(30)33-19(3)23(31)29-26(16-27)13-7-4-8-14-26/h5-6,9-12,15,19H,4,7-8,13-14H2,1-3H3,(H,29,31)
• InChI Key: XDYGREZLGFGZRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SC(C)C(=O)NC4(CCCCC4)C#N)C
• Molecular Formula: C26H28N4O2S
• Molecular Weight: 460.6 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Safety And Hazards

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Future Directions

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